(Z)-ethyl 3-ethyl-2-((4-(piperidin-1-ylsulfonyl)benzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate

• IUPAC Name: ethyl 3-ethyl-2-(4-piperidin-1-ylsulfonylbenzoyl)imino-1,3-benzothiazole-6-carboxylate
• InChI: InChI=1S/C24H27N3O5S2/c1-3-27-20-13-10-18(23(29)32-4-2)16-21(20)33-24(27)25-22(28)17-8-11-19(12-9-17)34(30,31)26-14-6-5-7-15-26/h8-13,16H,3-7,14-15H2,1-2H3
• InChI Key: JVMYKPFAGFNJKX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=C(C=C2)C(=O)OCC)SC1=NC(=O)C3=CC=C(C=C3)S(=O)(=O)N4CCCCC4
• Molecular Formula: C24H27N3O5S2
• Molecular Weight: 501.6 g/mol

Description

(Z)-ethyl 3-ethyl-2-((4-(piperidin-1-ylsulfonyl)benzoyl)imino)-2,3-dihydrobenzo[d]thiazole-6-carboxylate is a useful research compound. Its molecular formula is C24H27N3O5S2 and its molecular weight is 501.62. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Properties

Researchers have synthesized derivatives of benzothiazole, including compounds related to the specified molecule, exploring their chemical and biological properties. The synthesis involves reacting ethyl 2-aminobenzo[d]thiazole-6-carboxylate with piperidine, leading to compounds with promising antibacterial and antifungal activities (Shafi, Rajesh, & Senthilkumar, 2021). This indicates the molecule's relevance in developing new antimicrobial agents.

Antithrombotic and Antimicrobial Applications

Another study describes a highly potent and orally active fibrinogen receptor antagonist, highlighting the importance of specific structural units for its activity. This research underlines the potential of such compounds in antithrombotic treatment (Hayashi et al., 1998). Additionally, compounds designed by molecular hybridization, including thiazole-aminopiperidine hybrids, have shown significant activity against Mycobacterium tuberculosis, suggesting their use in antituberculosis therapies (Jeankumar et al., 2013).

Anticancer Potential

Further research into piperidine-4-carboxylic acid ethyl ester-appended 1,3,4-oxadiazole hybrids has unveiled their promising anticancer properties. The synthesis and evaluation of these compounds underscore the potential for developing new anticancer therapies (Rehman et al., 2018).

Antimycobacterial Activity

Imidazo[1,2-a]pyridine-3-carboxamide derivatives, incorporating various linkers, have demonstrated significant activity against both drug-sensitive and resistant strains of Mycobacterium tuberculosis. This discovery opens new avenues for the treatment of tuberculosis (Lv et al., 2017).